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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the proper storage and handling of Tetrahydrofuran (THF) in a
laboratory setting.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with Tetrahydrofuran (THF)?

Al: THF presents several significant hazards in the laboratory:

o High Flammability: THF is a highly flammable liquid with a low flash point, meaning its vapors
can ignite easily at room temperature.[1][2] Vapors can also travel a considerable distance to
an ignition source and flash back.[3][4]

o Peroxide Formation: Upon exposure to air and light, THF can form explosive peroxides.[1][2]
These peroxides can detonate when subjected to heat, shock, or friction. Distillation or
evaporation can concentrate these peroxides, increasing the explosion risk.[1]

o Health Hazards: THF is a severe eye and skin irritant.[3][4] Prolonged or repeated contact
can cause dermatitis.[3] Inhalation of vapors can irritate the respiratory tract and, at high
concentrations, may cause dizziness, nausea, and anesthetic effects.[4]

Q2: How should I properly store my containers of THF?

A2: Proper storage is critical to ensure the safety and integrity of THF. Follow these guidelines:
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Container: Store THF in its original, tightly sealed, air-impermeable, and opaque container to
protect it from air and light.[3][5]

Location: Keep THF in a cool, dry, and well-ventilated area designated for flammable liquids.
[1][6] It should be stored away from heat sources, open flames, and direct sunlight.[6]

Segregation: Do not store THF with strong oxidizing agents, acids, or bases.[3][4]

Inert Atmosphere: For long-term storage, THF should be stored under an inert gas like
nitrogen to prevent peroxide formation.[7]

Labeling: All THF containers must be clearly labeled with the date of receipt and the date of
opening.[3][8]

Q3: How often should | test my THF for peroxides?

A3: The frequency of peroxide testing depends on whether the THF is stabilized (contains an
inhibitor like BHT) and its storage conditions. As a general guideline:

Unstabilized THF: Test for peroxides before each use or every 3 months, whichever is
sooner.[8]

Stabilized THF: Test for peroxides every 6 to 12 months.[9]

Opened Containers: Once opened, the risk of peroxide formation increases. It is good
practice to test more frequently. Always test before any distillation or evaporation procedure.

[1]
Q4: What are the visual signs of peroxide formation in THF?

A4: While not always visible, there are some signs that may indicate the presence of
dangerous levels of peroxides:

o Crystal Formation: The presence of crystals, especially around the cap or within the liquid, is
a critical danger sign. Do not attempt to open or move the container.[3]

 Viscous Liquid: An oily or viscous layer in the THF can also indicate the presence of
concentrated peroxides.[9]
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» Discoloration: While less specific, any noticeable discoloration should be treated with
suspicion.

If any of these signs are observed, do not handle the container. Immediately contact your
institution's Environmental Health and Safety (EHS) department for proper disposal.[3]

Troubleshooting Guide

Problem: My experiment is failing, and | suspect the quality of my THF.

o Possible Cause: The THF may contain peroxides, which can interfere with chemical
reactions.

e Solution: Test the THF for peroxides using one of the methods described in the
"Experimental Protocols" section below. If peroxides are present above the acceptable limit
(typically >10-20 ppm for sensitive applications), the THF should be purified or disposed of.
For many applications, a peroxide concentration below 100 ppm is considered safe for
general use, but this can be too high for sensitive experiments.[9]

Problem: | found an old, unlabeled bottle of THF in the lab.

e Possible Cause: The THF could be of unknown age and may have formed dangerous levels
of peroxides.

e Solution:DO NOT OPEN OR MOVE THE BOTTLE. Treat it as potentially explosive.
Immediately contact your EHS department for an assessment and proper disposal.

Problem: The cap of my THF bottle is stuck.

o Possible Cause: Peroxide crystals may have formed in the threads of the cap, creating a
shock-sensitive seal.

¢ Solution:DO NOT ATTEMPT TO FORCE THE CAP OPEN. This could cause a detonation.
Isolate the container and contact your EHS department immediately for assistance.

Quantitative Data Summary
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Recommended
Parameter L Source(s)
Value/Guideline
Storage Temperature 20 to 25°C [10]
Relative Humidity Below 50% [10]
Peroxide Testing Frequency
- Every 3 months [8]
(Unstabilized)
Peroxide Testing Frequency
N Every 6-12 months [9]
(Stabilized)
Acceptable Peroxide Limit
<100 ppm [9]
(General Use)
Flammable Range in Air 1.5 - 12.4% by volume [7]

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium lodide Method)

This is a simple, rapid test to detect the presence of peroxides.

Materials:

Test tube

Procedure:

Sample of THF to be tested

10% aqueous potassium iodide (KI) solution

Starch solution (optional, for enhanced visibility)

e In aclean test tube, add 1-3 mL of the THF sample.

e Add an equal volume of the 10% potassium iodide solution.
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e Shake the test tube for about 30 seconds.
» Allow the layers to separate.

o Observation: A yellow to brown color in the aqueous (bottom) layer indicates the presence of
peroxides. The intensity of the color is proportional to the peroxide concentration.[11] For a
more sensitive test, a few drops of starch solution can be added, which will turn blue-black in
the presence of iodine formed from the reaction with peroxides.[12]

Protocol 2: Semi-Quantitative Peroxide Test (Test Strips)

Commercial peroxide test strips offer a convenient way to estimate the concentration of
peroxides.

Materials:
o Peroxide test strips (e.g., Quantofix®)
e Sample of THF

Procedure:

Briefly dip the test strip into the THF sample (typically for 1 second).

Shake off any excess liquid.

Allow the strip to develop for the time specified by the manufacturer (usually 15-60 seconds).

Compare the color of the test pad to the color scale provided with the strips to determine the
approximate peroxide concentration in parts per million (ppm).[13]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://uwaterloo.ca/chemistry/resources-services/sop-peroxide-forming-compounds
https://www.eschemy.com/news/determination-of-peroxide-in-tetrahydrofuran
https://ehs.usc.edu/research/lab/time-sensitive-chemicals/organic-peroxide-formers-testing-and-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Es the container within its expiration date’a

Yes

Gisually inspect the container for crystals or discoloration)

No visible issues.

Safe to proceed Crystals or other issues found.

Test for peroxides. No

Peroxides < 100 ppm? Peroxides >= 100 ppm? Unsafe

Gurify THF or dispose of it as hazardous Waste)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing
Getrahydrofuran (TH FD @

> Oxygen (from air))

\
T

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Safe Handling and Storage
of Tetrahydrofuran (THF)]. BenchChem, [2025]. [Online PDF]. Available at:
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tetrahydrofuran-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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